(4E)-4-[(4-Chlorophenyl)-hydroxymethylidene]-5-(2,4-dichlorophenyl)-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione

Specification

• CAS No.: 406200-16-6
• Molecular Formula: C20H11Cl3N2O3S
• Molecular Weight: 465.73
• IUPAC Name: (4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-5-(2,4-dichlorophenyl)-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C20H11Cl3N2O3S/c21-11-3-1-10(2-4-11)17(26)15-16(13-6-5-12(22)9-14(13)23)25(19(28)18(15)27)20-24-7-8-29-20/h1-9,16,26H/b17-15+
• Standard InChI Key: LEDWWOKLVRIRSV-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=C2C(N(C(=O)C2=O)C3=NC=CS3)C4=C(C=C(C=C4)Cl)Cl)O)Cl

Introduction

• Overview of the compound's chemical structure.

• Importance and relevance in pharmaceuticals, materials science, or other fields.

• Brief mention of known applications or research focus areas.

Synthesis

• Detailed steps for synthesizing the compound.

• Reagents and catalysts used in the process.

• Reaction conditions (e.g., temperature, solvent).

• Yields and purification methods.

Characterization

• Techniques used to confirm the structure:

  • Nuclear Magnetic Resonance (NMR) spectroscopy (e.g., $^1H$, $^{13}C$).

  • Mass spectrometry (MS).

  • Infrared (IR) spectroscopy.

  • X-ray crystallography (if applicable).

• Data interpretation for each method.

Biological Activity

• Potential pharmacological or biological activities:

  • Antimicrobial, anticancer, or anti-inflammatory properties.

  • Mechanism of action (if known).

  • In vitro/in vivo testing results.

Applications

• Use in drug development or as a precursor in organic synthesis.

• Potential industrial applications.

Example Data Table

Property	Value
Molecular Formula	C$_{x}$H$_{y}$Cl$_{z}$N$_{a}$O$_{b}$S$_{c}$
Molecular Weight	XXX g/mol
Melting Point	XX°C
Solubility	Soluble in X; insoluble in Y
Biological Activity	IC$_{50}$: XX µM (against target Z)

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